Cas no 898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene)
898771-09-0 structure
Product Name:3-(3,4-Dimethylbenzoyl)thiophene
CAS No:898771-09-0
MF:C13H12OS
MW:216.298782348633
MDL:MFCD07699030
CID:878465
PubChem ID:24723401
Update Time:2025-04-19
3-(3,4-Dimethylbenzoyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dimethylphenyl)-thiophen-3-ylmethanone
- 3-(3,4-DIMETHYLBENZOYL)THIOPHENE
- (3,4-Dimethylphenyl)(thiophen-3-yl)methanone
- AKOS009500663
- 898771-09-0
- DTXSID50641841
- MFCD07699030
- 3-(3,4-Dimethylbenzoyl)thiophene
-
- MDL: MFCD07699030
- Inchi: 1S/C13H12OS/c1-9-3-4-11(7-10(9)2)13(14)12-5-6-15-8-12/h3-8H,1-2H3
- InChI Key: IQMJFXWAOQVFJM-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C1C=CC(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 216.06088618g/mol
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.3
3-(3,4-Dimethylbenzoyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202336-1g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202336-2g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202336-5g |
3-(3,4-Dimethylbenzoyl)thiophene |
898771-09-0 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362463-1 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB362463-2 g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| Matrix Scientific | 107113-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 1g |
$517.00 | 2023-09-05 | |
| Matrix Scientific | 107113-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 2g |
$739.00 | 2023-09-05 | |
| Matrix Scientific | 107113-5g |
3-(3,4-Dimethylbenzoyl)thiophene, 97% |
898771-09-0 | 97% | 5g |
$1412.00 | 2023-09-05 | |
| abcr | AB362463-1g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362463-2g |
3-(3,4-Dimethylbenzoyl)thiophene, 97%; . |
898771-09-0 | 97% | 2g |
€1398.60 | 2025-04-15 |
3-(3,4-Dimethylbenzoyl)thiophene Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
898771-09-0 (3-(3,4-Dimethylbenzoyl)thiophene) Related Products
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- 57248-36-9(Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-)
- 57248-16-5(Methanone, bis(2,5-dimethyl-3-thienyl)-)
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